Cas no 1261462-22-9 (5-Fluoro-3-(4-(trifluoromethoxy)phenyl)picolinic acid)

• Product Name: 5-Fluoro-3-(4-(trifluoromethoxy)phenyl)picolinic acid
• CAS No: 1261462-22-9
• MF: C₁₃H₇F₄NO₃
• MW: 301.193197488785
• CID: 4799484
• Update Time: 2025-07-19

5-Fluoro-3-(4-(trifluoromethoxy)phenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-(4-(trifluoromethoxy)phenyl)picolinic acid

• Inchi： 1S/C13H7F4NO3/c14-8-5-10(11(12(19)20)18-6-8)7-1-3-9(4-2-7)21-13(15,16)17/h1-6H,(H,19,20)
• InChI Key： VLKQMYKQPOQGEA-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(=O)O)C(=C1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 369
• XLogP3: 3.6
• Topological Polar Surface Area: 59.4

Additional information on 5-Fluoro-3-(4-(trifluoromethoxy)phenyl)picolinic acid

Research Briefing on 5-Fluoro-3-(4-(trifluoromethoxy)phenyl)picolinic acid (CAS: 1261462-22-9)

5-Fluoro-3-(4-(trifluoromethoxy)phenyl)picolinic acid (CAS: 1261462-22-9) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and picolinic acid moieties, exhibits promising pharmacological properties, particularly in the modulation of inflammatory pathways and enzyme inhibition. Recent studies have explored its potential as a therapeutic agent for chronic inflammatory diseases and metabolic disorders, positioning it as a candidate for further preclinical and clinical development.

The synthesis of 5-Fluoro-3-(4-(trifluoromethoxy)phenyl)picolinic acid involves a multi-step process, starting with the fluorination of picolinic acid derivatives followed by coupling with trifluoromethoxy-substituted phenyl groups. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity. Researchers have noted its high purity (>98%) and stability under physiological conditions, which are critical for its potential therapeutic applications.

In vitro studies have demonstrated that this compound acts as a potent inhibitor of key enzymes involved in inflammatory responses, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). Its dual inhibitory activity suggests a broader anti-inflammatory effect compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, molecular docking simulations have revealed strong binding affinities to these enzyme targets, further supporting its mechanism of action.

Recent preclinical evaluations in animal models of rheumatoid arthritis and colitis have shown significant reductions in inflammatory markers and tissue damage. These findings highlight its potential as a disease-modifying agent. However, further studies are required to assess its pharmacokinetics, toxicity profile, and long-term efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials.

In conclusion, 5-Fluoro-3-(4-(trifluoromethoxy)phenyl)picolinic acid represents a promising candidate for the treatment of inflammatory and metabolic disorders. Its unique chemical structure and robust biological activity warrant continued investigation. Future research should focus on optimizing its formulation and exploring combination therapies to enhance its therapeutic potential.